2-{2-[5-(4-nitrophenyl)-2-furyl]vinyl}-8-quinolinyl propionate

• IUPAC Name: [2-[(E)-2-[5-(4-nitrophenyl)furan-2-yl]ethenyl]quinolin-8-yl] propanoate
• InChI: InChI=1S/C24H18N2O5/c1-2-23(27)31-22-5-3-4-17-6-9-18(25-24(17)22)10-13-20-14-15-21(30-20)16-7-11-19(12-8-16)26(28)29/h3-15H,2H2,1H3/b13-10+
• InChI Key: NNZFFQLGBDFJBK-JLHYYAGUSA-N
• Canonical SMILES: CCC(=O)OC1=CC=CC2=C1N=C(C=C2)C=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: CCC(=O)OC1=CC=CC2=C1N=C(C=C2)/C=C/C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H18N2O5
• Molecular Weight: 414.4 g/mol

Description

2-{2-[5-(4-nitrophenyl)-2-furyl]vinyl}-8-quinolinyl propionate, commonly known as NPD1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. NPD1 belongs to the family of neuroprotectins, which are endogenous lipid mediators that are known to have anti-inflammatory and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of NPD1 is not fully understood, but it is believed to work by activating various signaling pathways in the brain. NPD1 has been shown to activate the PI3K/Akt and ERK1/2 pathways, which are known to be involved in cell survival and proliferation. NPD1 has also been shown to inhibit the NF-κB pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
NPD1 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, promote cell survival and proliferation, and enhance synaptic plasticity. NPD1 has also been shown to increase the expression of genes involved in neuroprotection and reduce the expression of genes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using NPD1 in lab experiments is its specificity for the neuroprotectin pathway. This allows researchers to study the effects of NPD1 specifically on this pathway, without interference from other signaling pathways. However, one limitation of using NPD1 is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on NPD1. One area of interest is the development of new synthetic analogs of NPD1 with improved pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of NPD1 in other neurological disorders, such as Parkinson's disease and multiple sclerosis. Finally, further studies are needed to fully understand the mechanism of action of NPD1 and its effects on various signaling pathways in the brain.

Synthesis Methods

The synthesis of NPD1 involves the reaction of 8-quinolinecarboxylic acid with 5-(4-nitrophenyl)-2-furfural in the presence of a base. The resulting product is then reacted with propionic anhydride to obtain NPD1. The purity of the compound is confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

NPD1 has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have neuroprotective effects in models of traumatic brain injury, stroke, and Alzheimer's disease. NPD1 has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective properties.